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Compound of Interest

Compound Name: 2-(3-Aminophenyl)benzoic acid

Cat. No.: B112901 Get Quote

Technical Support Center: 2-(3-
Aminophenyl)benzoic acid
This technical support center provides essential information for the safe handling, storage, and

use of 2-(3-Aminophenyl)benzoic acid (CAS No. 67856-54-6) for researchers, scientists, and

professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is 2-(3-Aminophenyl)benzoic acid?

2-(3-Aminophenyl)benzoic acid is an organic compound with the molecular formula

C₁₃H₁₁NO₂.[1] It is often used as a chemical intermediate in the synthesis of more complex

molecules.

Q2: What are the primary hazards associated with 2-(3-Aminophenyl)benzoic acid?

Based on available data, 2-(3-Aminophenyl)benzoic acid is associated with the following

hazards:

Harmful if swallowed.

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Q3: How should I properly store 2-(3-Aminophenyl)benzoic acid?

Store the compound in a tightly closed container in a refrigerator at 2-8°C.[2] It should be

protected from light.

Q4: What personal protective equipment (PPE) should I use when handling this compound?

It is recommended to use standard laboratory PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Use in a well-ventilated area or with a fume hood.

Q5: What should I do in case of accidental exposure?

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin Contact: Wash off with soap and plenty of water. If irritation persists, seek medical

attention.

Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Q6: What are the known incompatibilities for this chemical?

Avoid contact with strong oxidizing agents, strong acids, and strong bases.
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Quantitative Data
Physical and Chemical Properties

Property Value Reference

CAS Number 67856-54-6 [1][2]

Molecular Formula C₁₃H₁₁NO₂ [1][2]

Molecular Weight 213.23 g/mol [1][2]

Melting Point 174-176 °C

Boiling Point 424.1 ± 28.0 °C (Predicted)

Appearance Off-white to light brown powder

Solubility
Soluble in methanol and

DMSO.

Safety and Hazard Information

Hazard Statement GHS Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Note: A comprehensive Safety Data Sheet (SDS) should be consulted for complete and verified

toxicological data.

Experimental Protocols
Representative Protocol: Amide Coupling Reaction
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This protocol describes a general procedure for the coupling of 2-(3-Aminophenyl)benzoic
acid with a primary amine using a carbodiimide coupling agent.

Materials:

2-(3-Aminophenyl)benzoic acid

Primary amine of choice

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Hydroxybenzotriazole (HOBt)

Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Sodium bicarbonate solution (5%)

Brine

Anhydrous sodium sulfate or magnesium sulfate

Magnetic stirrer and stir bar

Round-bottom flask

Nitrogen or argon atmosphere setup

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve 2-(3-
Aminophenyl)benzoic acid (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DMF.

Add the primary amine (1.1 equivalents) to the solution and stir for 10 minutes at room

temperature.

Cool the reaction mixture to 0°C using an ice bath.
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Slowly add a solution of DCC or EDC (1.2 equivalents) in anhydrous DMF to the reaction

mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct if DCC was

used.

Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash

sequentially with 5% sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization as needed.

Troubleshooting Guides
Common Issues in Amide Coupling Reactions
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Problem Possible Cause(s) Suggested Solution(s)

Low or No Product Formation

- Inactive coupling reagent.-

Presence of moisture in the

reaction.- Steric hindrance of

the amine or carboxylic acid.-

Low nucleophilicity of the

amine.

- Use fresh, high-purity

coupling reagents.- Ensure all

glassware is oven-dried and

use anhydrous solvents.-

Increase reaction time and/or

temperature.- Add a non-

nucleophilic base like

diisopropylethylamine (DIPEA).

Presence of Unreacted

Starting Material

- Insufficient equivalents of

coupling reagent or amine.-

Incomplete reaction.

- Increase the equivalents of

the limiting reagent.- Extend

the reaction time.

Formation of Side Products

- Epimerization of chiral

centers.- Formation of N-

acylurea byproduct.- Self-

condensation of the starting

material.

- Add HOBt or another

racemization suppressor.-

Optimize the reaction

temperature (often lower

temperatures are better).-

Control the stoichiometry and

addition rate of reagents.

Difficult Purification

- Co-elution of product and

byproducts.- Poor solubility of

the product.

- Try a different solvent system

for chromatography.- Consider

recrystallization from a suitable

solvent mixture.

Visualizations
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Low Yield in Amide Coupling?

Are reagents fresh and anhydrous?Yes Are reaction conditions optimal?

Yes

Use fresh reagents and
anhydrous solvents.

No

Is stoichiometry correct?

Yes

Increase reaction time/temperature.
Add a base if needed.

No

Adjust equivalents of
coupling agent or amine.

No

Problem ResolvedYes

Click to download full resolution via product page

Caption: Troubleshooting workflow for low yield in amide coupling reactions.
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Reaction Setup

Reaction

Workup and Purification

1. Dissolve 2-(3-Aminophenyl)benzoic acid
and HOBt in anhydrous DMF.

2. Add primary amine and stir.

3. Cool to 0°C.

4. Add DCC or EDC solution.

5. Stir at room temperature for 12-24h.

6. Monitor reaction by TLC.

7. Filter byproduct (if any).

8. Dilute, wash, and extract.

9. Dry and concentrate organic layer.

10. Purify by chromatography or recrystallization.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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